Cas no 1408373-62-5 ((1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine)

• Product Name: (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine
• CAS No: 1408373-62-5
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• MDL: MFCD19594526
• CID: 5608387
• PubChem ID: 64226883
• Update Time: 2025-07-01

(1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-methyl-N-[2-(4-methylcyclohexyl)ethyl]-
• n-((1-Methyl-1h-pyrazol-4-yl)methyl)-2-(4-methylcyclohexyl)ethan-1-amine
• CS-0283211
• EN300-840689
• AKOS013547536
• 1408373-62-5
• [(1-methyl-1H-pyrazol-4-yl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine

• MDL： MFCD19594526
• Inchi： 1S/C14H25N3/c1-12-3-5-13(6-4-12)7-8-15-9-14-10-16-17(2)11-14/h10-13,15H,3-9H2,1-2H3
• InChI Key： TVJKQMVVABULSV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNCCC2CCC(C)CC2)C=N1

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 349.6±17.0 °C(Predicted)
• pka: 9.32±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine

Introduction to (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine, with the CAS number 1408373-62-5, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, synthesis, and recent research findings, highlighting its relevance in contemporary chemical and biomedical studies.

The molecular structure of (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine encompasses a pyrazole ring substituted with a methyl group at the 1-position and an ethylamine chain terminated with a 2-(4-methylcyclohexyl) group. This configuration imparts distinct physicochemical properties, making it a candidate for various applications in drug discovery and material science. The pyrazole moiety is particularly noteworthy, as it is a heterocyclic compound known for its versatility in medicinal chemistry.

In recent years, the exploration of heterocyclic compounds has gained substantial momentum in the pharmaceutical industry. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 1-position of the pyrazole ring in (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine enhances its reactivity and binding affinity to biological targets. This feature has prompted researchers to investigate its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyrazole ring, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. The use of chiral auxiliaries may also be necessary to obtain enantiomerically pure compounds, which is crucial for pharmaceutical applications.

One of the most compelling aspects of (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine is its potential role in modulating biological pathways. Recent studies have demonstrated that pyrazole derivatives can interact with various enzymes and receptors, leading to therapeutic effects. For instance, research has shown that certain pyrazole-based compounds exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. The structural features of (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine, particularly the 2-(4-methylcyclohexyl) ethylamine moiety, contribute to its ability to bind effectively to these targets.

The pharmacokinetic properties of (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems. These studies are crucial for determining appropriate dosing regimens and identifying potential side effects.

In addition to its pharmaceutical applications, (1-methyl-1H-pyrazol-4-yl)methyl2-(4-methylcyclohexyl)ethylamine has shown promise in material science. Its unique chemical structure makes it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its use in creating materials that exhibit improved thermal stability and mechanical strength. These advancements could have far-reaching implications in industries ranging from aerospace to automotive.

The future direction of research on (1-methllylpyrazolmethylene(4m-cyclohexylethlmmina)

In conclusion, (1_methllylpyrazolmethylene(4m-cyclohexylethlmmina) stands out as a compound with significant potential across multiple domains of chemical research Its unique structure, coupled with recent findings on its biological activity, makes it a compelling subject for further investigation As our understanding of this compound grows, so too will its applications From drug development to advanced materials, (methllylpyazolemethylene( methlm cyclehe xyemethlmna) promises to play an increasingly important role in shaping the future of chemical science.